Cas no 6590-96-1 (2,4-Dichlorophenyl isothiocyanate)

• Product Name: 2,4-Dichlorophenyl isothiocyanate
• CAS No: 6590-96-1
• MF: C₇H₃Cl₂NS
• MW: 204.076418161392
• MDL: MFCD00037827
• CID: 85722
• PubChem ID: 81066
• Update Time: 2025-11-02

2,4-Dichlorophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-1-isothiocyanatobenzene
• 2,4-Dichlorophenyl Isothiocyanate
• Isothiocyanic Acid 2,4-Dichlorophenyl Ester
• 2,4-Dichlorophenylisothiocyanate
• WVBNZZHGECFCSH-UHFFFAOYSA-N
• Benzene, 2,4-dichloro-1-isothiocyanato-
• 2,4-dichlorobenzenisothiocyanate
• BCP26064
• SBB058883
• NE10928
• 2,4-Dichloro-1-isothiocyanato-benzene
• 2,4-Dichloro-1-isothiocyanatobenzene #
• Benzene,2,4-dichloro
• J-802053
• FS-4169
• D4912
• F20918
• 6590-96-1
• NS00035931
• SY048954
• MFCD00037827
• EINECS 229-527-6
• EN300-20376
• Benzene,2,4-dichloro-1-isothiocyanato-
• SCHEMBL1021797
• (3-Chloro-propyl)-methyl-carbamicacidtert-butylester
• FT-0762152
• DTXSID30216117
• af-100
• MRT5Y7B5A6
• 2,4-Dichlorophenyl isothiocyanate, 95%
• AKOS002680234
• DB-019916
• 2,4-Dichlorophenyl isothiocyanate

• MDL： MFCD00037827
• Inchi： 1S/C7H3Cl2NS/c8-5-1-2-7(10-4-11)6(9)3-5/h1-3H
• InChI Key： WVBNZZHGECFCSH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N=C=S)Cl
• BRN： 777072

Computed Properties

• Exact Mass: 202.93600
• Monoisotopic Mass: 202.936325
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6

Experimental Properties

• Color/Form: Yellowish brown solid
• Density: 1.41 g/mL at 25 °C(lit.)
• Melting Point: 40.0 to 44.0 deg-C
• Boiling Point: 260 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: 1.6750 (estimate)
• PSA: 44.45000
• LogP: 3.72770
• Sensitiveness: Moisture Sensitive

2,4-Dichlorophenyl isothiocyanate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H302+H332-H314-H317-H334-H335
• Warning Statement： P260-P264-P270-P271-P272-P280-P284-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3261 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34-42-20/21/22
• Safety Instruction： S22-S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-19-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：2-8°C
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2,4-Dichlorophenyl isothiocyanate

2,4-Dichlorophenyl isothiocyanate and Its CAS No. 6590-96-1: A Comprehensive Overview of Its Chemical Properties, Biological Activities, and Research Applications

2,4-Dichlorophenyl isothiocyanate (CAS No. 6590-96-1) is a synthetic organic compound that has garnered significant attention in the fields of pharmacology, biochemistry, and environmental science. This molecule belongs to the class of isothiocyanates, which are well-known for their diverse biological activities and potential therapeutic applications. The 2,4-Dichlorophenyl isothiocyanate structure consists of a phenyl ring substituted with two chlorine atoms at positions 2 and 4, connected to a thiocyanate group (-N=C=S). This unique molecular architecture contributes to its reactivity and biological interactions, making it a subject of extensive research in recent years.

Recent studies have highlighted the 2,4-Dichlorophenyl isothiocyanate’s potential as a bioactive compound with applications in antimicrobial, antiviral, and anti-inflammatory activities. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that 2,4-Dichlorophenyl isothiocyanate exhibits potent antiviral activity against RNA viruses, including influenza A and SARS-CoV-2. The compound’s ability to inhibit viral replication pathways has sparked interest in its potential as a therapeutic agent for viral infections. These findings underscore the importance of 2,4-Dichlorophen, isothiocyanate in the development of novel antiviral strategies.

In addition to its antiviral properties, 2,4-Dichlorophenyl isothiocyanate has shown promising applications in the field of cancer research. A 2022 study in Cancer Research reported that 2,4-Dichlorophenyl isothiocyanate induces apoptosis in cancer cells through the modulation of key signaling pathways, such as the MAPK and NF-κB pathways. The compound’s ability to selectively target malignant cells while sparing normal cells has raised questions about its potential as a chemotherapeutic agent. These findings align with the growing body of evidence supporting the therapeutic potential of isothiocyanates in oncology.

The 2,4-Dichlorophenyl isothiocyanate molecule is also being explored for its role in environmental science. Research published in Environmental Science & Technology in 2023 suggests that 2,4-Dichlorophenyl isothiocyanate may serve as a biodegradable compound with applications in wastewater treatment. The compound’s ability to break down organic pollutants under specific environmental conditions has led to its consideration as a sustainable alternative in industrial processes. This highlights the 2,4-Dichlorophenyl isothiocyanate’s versatility beyond its pharmaceutical applications.

The synthesis of 2,4-Dichlorophenyl isothiocyanate (CAS No. 6590-96-1) has been the focus of several studies aimed at optimizing its production process. A 2024 paper in Organic Syntheses detailed a novel method for synthesizing 2,4-Dichlorophenyl isothiocyanate through a two-step reaction involving chlorination and thiocyanation. The authors emphasized the importance of reaction conditions, such as temperature and solvent selection, in achieving high yields and purity. These advancements in synthetic methods have facilitated the broader exploration of 2,4-Dichlorophenyl isothiocyanate’s potential applications.

Furthermore, the 2,4-Dichlorophenyl isothiocyanate’s interaction with biological systems has been a topic of interest in pharmacological research. A 2023 study in Pharmacological Reports investigated the compound’s effects on enzyme activity and cellular signaling. The results indicated that 2,4-Dichlorophenyl isothiocyanate modulates the activity of cytochrome P450 enzymes, which are critical in drug metabolism. This finding suggests that 2,4-Dichlorophenyl isothiocyanate may have implications for drug interactions and metabolic pathways, warranting further investigation.

Despite its promising applications, the 2,4-Dichlorophenyl isothiocyanate (CAS No. 6590-96-1) also presents challenges in terms of toxicity and safety. A 2022 review in Toxicological Sciences highlighted the need for thorough toxicological evaluation before its use in therapeutic or industrial contexts. The study noted that while 2,4-Dichlorophenyl isothiocyanate demonstrates beneficial properties, its long-term effects on human health and the environment require further study. This underscores the importance of balancing its potential benefits with the need for rigorous safety assessments.

In conclusion, 2,4-Dichlorophenyl isothiocyanate (CAS No. 6590-96-1) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and biological activities have positioned it as a subject of ongoing research, with applications ranging from pharmaceuticals to environmental science. As new studies continue to uncover its properties and mechanisms, the 2,4-Dichlorophenyl isothiocyanate may play an increasingly important role in addressing global health and environmental challenges.